2-(2,5-Dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-inden]-1-yl)-N-(4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)phenyl)acetamide

• Molecular Formula: C26H26N6O3
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 2-(2',5'-dioxospiro[1,2-dihydroindene-3,4'-imidazolidine]-1'-yl)-N-[4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)phenyl]acetamide
• InChI: InChI=1S/C26H26N6O3/c33-22(16-32-24(34)26(28-25(32)35)14-13-17-6-3-4-7-20(17)26)27-19-11-9-18(10-12-19)23-30-29-21-8-2-1-5-15-31(21)23/h3-4,6-7,9-12H,1-2,5,8,13-16H2,(H,27,33)(H,28,35)
• InChI Key: QZSLEIHTZKQFMX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(N2CC1)C3=CC=C(C=C3)NC(=O)CN4C(=O)C5(CCC6=CC=CC=C65)NC4=O

Description

WAY-638449 is a chemical compound with the CAS number 794563-97-6. It is primarily used in scientific research and is known for its high purity and specific biological activity .

Preparation Methods

The synthetic routes and reaction conditions for WAY-638449 are not widely documented in public sources. it is typically produced in research laboratories under controlled conditions to ensure high purity and consistency. Industrial production methods are not applicable as this compound is mainly used for research purposes .

Chemical Reactions Analysis

WAY-638449 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include water spray, dry chemical, foam, and carbon dioxide fire extinguishers. During combustion, it may emit irritant fumes . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

WAY-638449 is used extensively in scientific research, particularly in the fields of chemistry, biology, and medicine. It is employed as a biochemical reagent and is involved in various biological assays and experiments. Its high purity and specific biological activity make it a valuable tool for researchers studying cellular processes and molecular interactions .

Mechanism of Action

The exact mechanism of action of WAY-638449 is not fully understood. it is known to interact with specific molecular targets and pathways within cells. These interactions can influence various cellular processes, including proliferation, migration, and apoptosis. Further research is needed to elucidate the precise molecular mechanisms involved .

Comparison with Similar Compounds

WAY-638449 can be compared with other similar compounds used in scientific research. Some of these compounds include:

• Isoluminol (4-Aminophthalhydrazide)
• 2-aminoindan-2-phosphonic acid
• n-Dodecyl α-D-maltoside

These compounds share similar applications in research but may differ in their specific biological activities and molecular targets. WAY-638449 is unique due to its specific biological activity and high purity, making it a preferred choice for certain types of research.